Cas no 62096-71-3 (Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-)

Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl- structure
62096-71-3 structure
Product Name:Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-
CAS No:62096-71-3
MF:C20H16N2O2
MW:316.353244781494
CID:458256
PubChem ID:12307906
Update Time:2025-04-19

Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazolo[5,4-b]pyridine, 6-(4-methoxyphenyl)-5-methyl-3-phenyl-
    • 6-(4-methoxyphenyl)-5-methyl-3-phenyl-[1,2]oxazolo[5,4-b]pyridine
    • 6-(4-Methoxyphenyl)-5-methyl-3-phenylisoxazolo[5,4-b]pyridine
    • DTXSID80487052
    • 62096-71-3
    • Inchi: 1S/C20H16N2O2/c1-13-12-17-19(14-6-4-3-5-7-14)22-24-20(17)21-18(13)15-8-10-16(23-2)11-9-15/h3-12H,1-2H3
    • InChI Key: OUDLPHMBTKJHSW-UHFFFAOYSA-N
    • SMILES: O1C2C(C(C3C=CC=CC=3)=N1)=CC(C)=C(C1C=CC(=CC=1)OC)N=2

Computed Properties

  • Exact Mass: 316.12128
  • Monoisotopic Mass: 316.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 48.2Ų

Experimental Properties

  • PSA: 48.15
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